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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of torulene production across various

Rhodotorula species, supplemented with experimental data from multiple studies. The aim is to

offer a comprehensive resource for researchers interested in the microbial production of this

promising carotenoid.

Introduction to Torulene and Rhodotorula
Torulene (3',4'-didehydro-β,γ-carotene) is a natural red pigment belonging to the carotenoid

family. It has garnered significant interest in the pharmaceutical and nutraceutical industries

due to its potent antioxidant properties and potential health benefits. The primary microbial

sources of torulene are red yeasts of the genus Rhodotorula. Species such as Rhodotorula

glutinis, Rhodotorula mucilaginosa, and Rhodotorula rubra are well-known producers of

carotenoids, with torulene often being a significant component of their pigment profile. The

production of torulene is influenced by a variety of factors including the specific yeast strain,

culture conditions, and nutrient availability.

Comparative Torulene Production
The following table summarizes the quantitative data on torulene production in different

Rhodotorula species as reported in various studies. It is crucial to note that the production

yields are highly dependent on the specific experimental conditions, which are detailed to allow

for a nuanced comparison.
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Rhodotorula
Species

Strain Torulene Yield
Key Culture
Conditions

Reference

Rhodotorula

glutinis
Not Specified

243 µg/g dry cell

weight

Medium with

peptone as

nitrogen source.

[1]

Rhodotorula

glutinis
Not Specified

85.1 µg/g dry cell

weight

Medium with

concentrated

grape must.

[1]

Rhodotorula

glutinis
Not Specified

2.16 mg/L (98%

of total

carotenoids)

Optimized

medium with 0.7

mM Al₂(SO₄)₃.

[2][3]

Rhodotorula

glutinis
Not Specified

71% of total

carotenoids (29.3

mg/L total

carotenoids)

pH-temperature

dual controlled

process with

metallo-sulfo-

phospho-glucose

feeding in a 5 L

bioreactor.

[4]

Rhodotorula

glutinis
JMT 21978

~0.48 mg/g dry

cell weight (30%

of 1.6 mg/g total

carotenoids)

Glucose and

yeast extract

medium (C/N

ratio 50:1).

[2][5]

Rhodotorula

mucilaginosa
R-1

67.5% of total

carotenoids

Molasses waste

medium.
[6]

Rhodotorula

mucilaginosa
Not Specified

30.1% of total

carotenoids

Synthetic

medium with

xylose.

[6]

Rhodotorula

rubra
Not Specified

22.8% of total

carotenoids

Co-culture with

Lactobacillus

helveticus at

20°C.
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Rhodotorula

rubra
Not Specified

9.0% of total

carotenoids

Co-culture with

Lactobacillus

helveticus at

35°C.

Rhodotorula

aurantiaca
Not Specified 73 µg/g

Logarithmic

growth phase.
[7]

Rhodotorula

toruloides
CBS 14

< 1.48 mg/100 g

dry weight

Wheat straw

hydrolysate

medium.

[8]

Factors Influencing Torulene Production
Several factors have been shown to significantly influence the yield and proportion of torulene
in Rhodotorula species:

Nutrient Composition: The carbon-to-nitrogen (C/N) ratio is a critical factor. High C/N ratios

generally favor lipid accumulation, while lower C/N ratios can enhance carotenoid

production. The type of nitrogen source also plays a role, with peptone showing high

torulene yields in some studies.[1][2]

Metal Ions: The addition of certain metal ions, such as aluminum sulfate (Al₂(SO₄)₃), has

been demonstrated to dramatically increase torulene production in R. glutinis.[2][3]

Temperature: Temperature affects the activity of enzymes in the carotenoid biosynthetic

pathway. Lower temperatures may favor the accumulation of precursor carotenoids like β-

carotene, while higher temperatures can increase the production of torulene and its

derivative, torularhodin.

Aeration: As aerobic microorganisms, Rhodotorula species require adequate aeration for

optimal growth and carotenoid biosynthesis. However, excessive aeration can sometimes

lead to a decrease in the proportion of torularhodin, while torulene levels remain relatively

stable.

Light: Light irradiation can stimulate carotenogenesis in Rhodotorula, although the specific

effects on torulene production can vary between species.[7]
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Biosynthetic Pathway of Torulene
The biosynthesis of torulene in Rhodotorula follows the general carotenoid pathway, starting

from the precursor geranylgeranyl pyrophosphate (GGPP). The key steps leading to torulene
are outlined in the diagram below. The enzyme phytoene synthase (encoded by crtYB)

catalyzes the formation of phytoene, which is then desaturated by phytoene desaturase

(encoded by crtI) to produce lycopene. Lycopene is then cyclized to form γ-carotene, the direct

precursor of torulene.

Geranylgeranyl Pyrophosphate (GGPP) Phytoene Phytoene Synthase (crtYB) Lycopene Phytoene Desaturase (crtI)

γ-Carotene Lycopene Cyclase

β-Carotene Lycopene Cyclase

Torulene Dehydrogenation Torularhodin Hydroxylation & Oxidation

Click to download full resolution via product page

Biosynthetic pathway of torulene in Rhodotorula.

Experimental Protocols
General Experimental Workflow for Torulene Production
and Analysis
The following diagram illustrates a typical workflow for the production, extraction, and analysis

of torulene from Rhodotorula species.
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Inoculation of Rhodotorula sp.

Cultivation
(Shake flask or Bioreactor)

Cell Harvesting
(Centrifugation)

Cell Disruption
(e.g., Acid hydrolysis, Enzymatic lysis)

Solvent Extraction
(e.g., Acetone, Hexane)

Quantification
(Spectrophotometry)

Analysis
(HPLC)

Click to download full resolution via product page

General workflow for torulene production and analysis.

Detailed Methodologies
1. Cultivation of Rhodotorula Species:

Inoculum Preparation: A loopful of a pure Rhodotorula culture is typically inoculated into a

pre-culture medium (e.g., YPD broth) and incubated at 25-30°C for 48-72 hours with shaking

(e.g., 150-200 rpm).

Production Medium: The composition of the production medium is critical and varies

depending on the research objectives. A typical basal medium may contain a carbon source
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(e.g., glucose, glycerol), a nitrogen source (e.g., yeast extract, peptone, ammonium sulfate),

phosphate, and essential minerals.

Fermentation: The production culture is inoculated with the pre-culture and incubated under

controlled conditions of temperature, pH, and aeration for a specified period (e.g., 5-7 days).

2. Carotenoid Extraction:

Cell Harvesting: Yeast cells are harvested from the culture broth by centrifugation (e.g., 5000

x g for 10 minutes). The cell pellet is washed with distilled water.

Cell Disruption: The rigid yeast cell wall needs to be disrupted to release the intracellular

carotenoids. Common methods include:

Acid Hydrolysis: Boiling the cell pellet with 1 M HCl for a short period (e.g., 5 minutes).[2]

Enzymatic Lysis: Using cell wall-degrading enzymes.

Mechanical Disruption: Grinding with glass beads or homogenization.

Solvent Extraction: The disrupted cell biomass is then extracted with organic solvents. A

common procedure involves sequential extraction with acetone followed by partitioning into a

less polar solvent like petroleum ether or hexane.[2][6]

3. Quantification and Analysis:

Spectrophotometry: The total carotenoid content in the extract can be estimated by

measuring the absorbance at the maximum absorption wavelength (around 450-500 nm,

depending on the solvent and carotenoid composition) and using the Beer-Lambert law with

a known extinction coefficient.

High-Performance Liquid Chromatography (HPLC): HPLC is the preferred method for the

separation, identification, and quantification of individual carotenoids, including torulene.[2]

[6][9]

Column: A C18 reversed-phase column is commonly used.
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Mobile Phase: A gradient of solvents such as acetonitrile, water, and ethyl acetate is often

employed for optimal separation.[6]

Detection: A photodiode array (PDA) or UV-Vis detector is used to monitor the eluting

compounds at their characteristic absorption wavelengths. Torulene can be identified by

its retention time and its characteristic absorption spectrum compared to a standard.

Conclusion
The production of torulene by Rhodotorula species is a promising area of research with

significant industrial potential. While Rhodotorula glutinis appears to be a robust producer,

especially under optimized conditions involving metal ion supplementation, other species like

R. mucilaginosa also show considerable potential, particularly when utilizing alternative carbon

sources. Further research focusing on strain improvement through mutagenesis and genetic

engineering, coupled with the optimization of fermentation processes, is essential to enhance

torulene yields and make its microbial production economically viable. The experimental

protocols and comparative data presented in this guide offer a valuable starting point for

researchers aiming to explore and optimize torulene production in Rhodotorula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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